Cas no 2418675-47-3 (tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate)

• Product Name: tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate
• CAS No: 2418675-47-3
• MF: C₁₇H₂₄INO₄
• MW: 433.281237602234
• CID: 5676458
• PubChem ID: 165774892
• Update Time: 2025-05-22

tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenyl]methyl}amino)acetate
• EN300-26629021
• 2418675-47-3
• tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate

• Inchi： 1S/C17H24INO4/c1-11-13(9-19-10-16(21)23-17(2,3)4)6-12(7-14(11)18)8-15(20)22-5/h6-7,19H,8-10H2,1-5H3
• InChI Key： AJLVBSALIMALHX-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=CC(=C1C)CNCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 433.07501g/mol
• Monoisotopic Mass: 433.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate

Comprehensive Guide to tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate (CAS No. 2418675-47-3)

tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate (CAS No. 2418675-47-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of amino acid derivatives and is particularly valuable in the development of novel drug candidates. Its unique structure, featuring a tert-butyl ester group and an iodo-substituted aromatic ring, makes it a versatile intermediate in medicinal chemistry.

The molecular formula of tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate is C₁₇H₂₄INO₄, with a molecular weight of approximately 433.28 g/mol. The presence of the iodo group enhances its reactivity, making it suitable for cross-coupling reactions, which are pivotal in modern drug discovery. Researchers often utilize this compound in palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, to construct complex molecular architectures.

One of the most significant applications of tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate is in the synthesis of small molecule inhibitors targeting various enzymes and receptors. Its structural motifs are commonly found in compounds designed to modulate kinase activity, which is crucial in oncology and inflammatory diseases. The tert-butyl protecting group ensures stability during synthetic transformations, while the methoxycarbonylmethyl side chain offers additional functionalization opportunities.

In recent years, the demand for tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate has surged due to its role in proteolysis-targeting chimeras (PROTACs) development. PROTACs are a groundbreaking technology in drug discovery, enabling targeted protein degradation. The compound's ability to serve as a linker or functional handle in these bifunctional molecules has made it a hot topic in biopharmaceutical research.

From a synthetic chemistry perspective, tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate is typically prepared through multi-step organic transformations. Key steps often include reductive amination of aromatic aldehydes, followed by esterification and halogenation. The purity and yield of this compound are critical, as impurities can significantly impact downstream applications. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure quality control.

The compound's solubility profile is another area of interest for researchers. tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate exhibits moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide, but limited solubility in water. This property influences its handling and storage conditions, typically requiring anhydrous environments at controlled temperatures to prevent degradation.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate. This includes investigating catalytic methods to reduce waste generation and energy consumption. The pharmaceutical industry's growing emphasis on environmentally friendly synthesis has spurred innovation in this area, with several patents filed for improved manufacturing processes.

Market analysis indicates steady growth in the demand for tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate, particularly from contract research organizations and academic laboratories. The compound's price fluctuates based on purity grades and batch sizes, with research-grade quantities typically ranging from $50 to $200 per gram. Suppliers often provide custom synthesis services to meet specific research requirements, including isotopic labeling or structural modifications.

Safety considerations for handling tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment should be worn, including gloves and safety glasses. The compound should be stored in tightly sealed containers under inert atmosphere to prevent moisture absorption and decomposition.

Future research directions involving tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate may focus on its application in click chemistry and bioorthogonal reactions. These approaches are revolutionizing bioconjugation techniques, enabling precise modification of biomolecules. Additionally, its potential in developing theranostic agents (combining therapeutic and diagnostic functions) is an emerging area of exploration.

For researchers seeking alternatives to tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate, structurally similar compounds include various protected amino acid derivatives with different halogen substitutions or ester groups. However, the specific combination of functional groups in this molecule often makes it irreplaceable for certain synthetic routes. Comparative studies of reaction yields and selectivity continue to validate its unique utility in organic synthesis.

The intellectual property landscape surrounding tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate includes numerous patents describing its synthesis and applications. Pharmaceutical companies actively protect novel uses of this intermediate, particularly in targeted drug delivery systems. Researchers should conduct thorough patent searches before developing commercial applications to avoid infringement issues.

Analytical characterization of tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate typically involves multiple techniques. Mass spectrometry confirms molecular weight, while infrared spectroscopy verifies functional groups. The compound's stability under various conditions is often assessed using accelerated stability testing protocols, providing valuable data for storage and handling guidelines.

In educational settings, tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate serves as an excellent example for teaching advanced organic chemistry concepts. Its synthesis demonstrates important principles of protecting group strategy, regioselective functionalization, and multistep synthesis planning. Several university laboratories have incorporated its preparation into graduate-level organic synthesis courses.

The global supply chain for tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate involves specialized chemical manufacturers primarily located in North America, Europe, and Asia. Lead times for custom synthesis can vary from 4 to 12 weeks depending on complexity and quantity. Recent advancements in continuous flow chemistry may potentially reduce production times and improve consistency in the future.

As research in precision medicine advances, the role of specialized intermediates like tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate becomes increasingly important. Its structural features enable the creation of molecules with tailored properties, addressing specific patient populations or disease subtypes. This aligns with the pharmaceutical industry's shift toward personalized therapeutics and biomarker-driven drug development.